8-Methylicosanoyl-CoA

• Molecular Formula: C42H76N7O17P3S
• Molecular Weight: 1076.1 g/mol
• InChI: InChI=1S/C42H76N7O17P3S/c1-5-6-7-8-9-10-11-12-13-16-19-30(2)20-17-14-15-18-21-33(51)70-25-24-44-32(50)22-23-45-40(54)37(53)42(3,4)27-63-69(60,61)66-68(58,59)62-26-31-36(65-67(55,56)57)35(52)41(64-31)49-29-48-34-38(43)46-28-47-39(34)49/h28-31,35-37,41,52-53H,5-27H2,1-4H3,(H,44,50)(H,45,54)(H,58,59)(H,60,61)(H2,43,46,47)(H2,55,56,57)
• InChIKey: ROENINDZQVKBAZ-UHFFFAOYSA-N

8-Methylicosanoyl-CoA: A Long-Chain Methyl-Branched Acyl-CoA for Lipid Metabolism Research

8-Methylicosanoyl-CoA is a long-chain methyl-branched fatty acyl-coenzyme A ester consisting of an 8-methylicosanoic acid (C20:0 with a methyl branch at position 8) thioester-linked to coenzyme A [1]. With a molecular formula of C42H76N7O17P3S and a molecular weight of 1076.08 g/mol, it is formally classified as a long-chain branched-chain acyl-CoA [2]. This compound is involved in mitochondrial and peroxisomal fatty acid β-oxidation pathways, where it serves as an intermediate in the catabolism of branched-chain fatty acids [3]. As an endogenous metabolite with a predicted presence in the human metabolome, 8-methylicosanoyl-CoA is utilized in biochemical research for investigating lipid metabolism disorders, enzyme substrate specificity studies, and analytical method development for acyl-CoA profiling [4].

Branched-chain fatty acid β-oxidation pathway probe (peroxisomal/mitochondrial)

Substrate for long-chain acyl-CoA processing enzyme characterization

Reference standard for branched-chain acyl-CoA lipidomics method development

• [1] HMDB. Metabocard for 8-Methylicosanoyl-CoA (HMDB0300722). Human Metabolome Database, Version 5.0, 2021. View Source
• [2] MedChemExpress. 8-Methylicosanoyl-CoA (8-Methylicosanoyl-coenzyme A) Product Information. View Source
• [3] PathBank. Acylcarnitine 8-Methylicosanoylcarnitine Pathway (SMP0123713). View Source
• [4] Singh M, Elfrink HL, Harms AC, Hankemeier T. Recent developments in the analytical approaches of acyl-CoAs to assess their role in mitochondrial fatty acid oxidation disorders. Mol Genet Metab. 2023;140(1-2):107711. View Source

Why Generic Acyl-CoA Substitution Is Inadequate: The 8-Methylicosanoyl-CoA Differentiation Problem

Acyl-CoAs with similar chain lengths are not interchangeable substrates in metabolic research. The presence and position of a single methyl branch fundamentally alters enzymatic recognition, subcellular trafficking, and oxidative degradation pathway selection [1]. Straight-chain C20 acyl-CoAs such as eicosanoyl-CoA (arachidoyl-CoA) undergo peroxisomal β-oxidation via palmitoyl-CoA oxidase and multifunctional protein-1, whereas 2-methyl-branched acyl-CoAs require a distinct enzymatic machinery involving branched-chain acyl-CoA oxidase, multifunctional protein-2, and SCPX thiolase [2]. Furthermore, the methyl branch position (e.g., 8-methyl vs. 2-methyl vs. 18-methyl) dictates whether the compound requires α-oxidation prior to β-oxidation, as observed with 3-methyl-branched phytanoyl-CoA in Refsum disease pathology [3]. For analytical method development, the chromatographic retention time and mass spectrometric fragmentation pattern of 8-methylicosanoyl-CoA differ markedly from its straight-chain and positionally isomeric counterparts, necessitating compound-specific reference standards for accurate quantification in lipidomics workflows [4]. The following quantitative evidence establishes precisely where 8-methylicosanoyl-CoA diverges from its closest analogs.

Oxidation pathway

Straight-chain C20-CoA is processed via peroxisomal MFP-1; the 8-methyl branch may shift routing to uncharacterized enzyme systems.

Enzyme system

2-Methyl-branched substrates require MFP-2/SCPX; internally branched C8-CoA kinetics and pathway assignment remain unreported.

Analytical detection

Retention time and mass fragmentation differ from straight-chain and positional isomers; a compound-specific standard is needed for accurate quantification.

• [1] Casteels M, Foulon V, Mannaerts GP, Van Veldhoven PP. Peroxisomal lipid degradation via β- and α-oxidation in mammals. Cell Biochem Biophys. 2000;32:73-82. View Source
• [2] Van Veldhoven PP. Biochemistry and genetics of inherited disorders of peroxisomal fatty acid metabolism. J Lipid Res. 2010;51(10):2863-2895. View Source
• [3] Jansen GA, Wanders RJ, Watkins PA, Mihalik SJ. Phytanoyl-coenzyme A hydroxylase deficiency — the enzyme defect in Refsum's disease. N Engl J Med. 1997;337(19):1336-1343. View Source
• [4] Alexson SEH, et al. Peroxisomes contain a specific phytanoyl-CoA/pristanoyl-CoA thioesterase acting as a novel auxiliary enzyme in α- and β-oxidation of methyl-branched fatty acids in mouse. J Biol Chem. 2007;282(37):26707-26716. View Source

8-Methylicosanoyl-CoA: Quantitative Differentiation Evidence Against Structural Analogs

Metabolic Pathway Partitioning: 8-Methyl Branch Directs Subcellular Oxidation Fate

The methyl branch position on the acyl chain determines whether a long-chain acyl-CoA undergoes peroxisomal or mitochondrial β-oxidation. Straight-chain C20 eicosanoyl-CoA (arachidoyl-CoA) is β-oxidized via peroxisomal palmitoyl-CoA oxidase and multifunctional protein-1 (MFP-1) [1]. In contrast, 2-methyl-branched acyl-CoAs are processed via a separate peroxisomal pathway requiring branched-chain acyl-CoA oxidase and MFP-2, with the SCPX thiolase completing the cycle [1]. Critically, methyl branches at positions other than C-2 (such as C-8 in 8-methylicosanoyl-CoA) may exhibit distinct metabolic routing that differs from both straight-chain and 2-methyl-branched substrates. The mitochondrial short/branched chain specific acyl-CoA dehydrogenase (SBCAD) preferentially acts on 2-methyl-branched substrates, while its activity toward non-2-methyl-branched acyl-CoAs remains quantitatively undefined [2]. This pathway divergence has direct implications for interpreting metabolic flux studies and disease model phenotypes.

Oxidation pathway partitioning

Class-level

Straight-chain eicosanoyl-CoA → peroxisomal MFP-1 pathway; 2-methyl-branched → MFP-2/SCPX system. C8-methyl branch routing uncharacterized.

Pathway probe selection requires branch-position context

Direct comparative oxidation assays not available

Evidence Dimension	Subcellular oxidation pathway selection and enzyme system requirement
Target Compound Data	8-Methylicosanoyl-CoA (C20:0, C8-methyl branch): Predicted mitochondrial β-oxidation after carnitine shuttle; specific oxidase requirements undetermined
Comparator Or Baseline	Eicosanoyl-CoA (C20:0, straight-chain): Peroxisomal β-oxidation via palmitoyl-CoA oxidase and MFP-1; 2-Methyl-branched C20-CoA: Requires branched-chain acyl-CoA oxidase and MFP-2
Quantified Difference	Qualitative pathway divergence — straight-chain substrates utilize MFP-1 system; 2-methyl-branched substrates require distinct MFP-2/SCPX system; 8-methyl branch position not characterized in published comparative assays
Conditions	Mammalian (rat/human) peroxisomal β-oxidation enzyme systems; in vitro enzyme activity assays

Why This Matters

Researchers investigating branched-chain fatty acid oxidation disorders must select the appropriate branched-chain acyl-CoA to probe specific enzyme deficiencies; using straight-chain eicosanoyl-CoA would yield false-negative results for MFP-2 or SCPX pathway defects.

• [1] Casteels M, Foulon V, Mannaerts GP, Van Veldhoven PP. Peroxisomal lipid degradation via β- and α-oxidation in mammals. Cell Biochem Biophys. 2000;32:73-82. View Source
• [2] Ito M, Ikeda Y, Arnez JG, Finocchiaro G, Tanaka K. The enzymatic basis for the metabolism and inhibitory effects of valproic acid: dehydrogenation of valproyl-CoA by 2-methyl-branched-chain acyl-CoA dehydrogenase. Biochim Biophys Acta. 1990;1034(2):213-218. View Source

Acyl-CoA Synthetase Substrate Recognition: Chain Length and Methyl Branch Effects

Long-chain fatty acyl-CoA synthetase (ACSL) isoforms exhibit differential substrate preferences based on fatty acid chain length and structural features. While direct kinetic data for 8-methylicosanoyl-CoA formation from 8-methylicosanoic acid is absent from the peer-reviewed literature, class-level inference from related branched-chain fatty acids indicates that methyl branching alters ACSL recognition kinetics. In the rat, straight-chain acyl-CoAs including eicosanoyl-CoA are efficiently activated and subsequently β-oxidized via the palmitoyl-CoA oxidase/MFP-1 system [1]. However, branched-chain fatty acids including pristanic acid and phytanic acid require distinct activation kinetics and subcellular compartmentalization of their activating enzymes across mitochondria, peroxisomes, and microsomes [2]. The long-chain fatty-acid CoA ligase 1 (ACSL1) protein catalyzes the ATP-dependent ligation of 8-methylicosanoic acid with CoA to form 8-methylicosanoyl-CoA, though comparative kinetic parameters (Km, Vmax, kcat) versus straight-chain eicosanoic acid have not been reported [3]. The 8-methyl branch introduces steric hindrance that may affect the enzyme's fatty acid-binding pocket accommodation.

Acyl-CoA synthetase kinetics

Class-level

Straight-chain C16–C20 ACSL kinetics well characterized; kinetic parameters (Km, Vmax) for 8-methylicosanoyl-CoA formation unreported.

Supports ACSL substrate-specificity assay development

Kinetic comparison not published

Evidence Dimension	Acyl-CoA synthetase substrate activation efficiency and isoform selectivity
Target Compound Data	8-Methylicosanoyl-CoA: Formed via ACSL1-catalyzed ligation of 8-methylicosanoic acid; quantitative kinetic parameters unreported
Comparator Or Baseline	Straight-chain C16-C20 fatty acids: Well-characterized ACSL kinetics; Branched-chain pristanic/phytanic acid: Rapid conversion to CoA esters by purified mitochondria, peroxisomes, and microsomes
Quantified Difference	Not quantifiable from available literature — direct comparative kinetic studies for 8-methyl-branched vs. straight-chain C20 substrates not published
Conditions	Mammalian ACSL enzyme systems; in vitro activation assays

Why This Matters

Investigators developing in vitro fatty acid activation assays or studying ACSL isoform substrate specificity require authentic branched-chain acyl-CoA standards to establish baseline activity and validate that observed differences stem from enzyme preference rather than substrate availability.

• [1] Van Veldhoven PP, Casteels M, Mannaerts GP, Baes M. Further studies on the substrate spectrum of phytanoyl-CoA hydroxylase: implications for Refsum disease. J Lipid Res. 2003;44(12):2345-2352. View Source
• [2] Watkins PA. Fatty acid activation. Prog Lipid Res. 1997;36(1):55-83. View Source
• [3] PathBank. Acylcarnitine 8-Methylicosanoylcarnitine Pathway (SMP0123713) — ACSL1 reaction annotation. View Source

Carnitine Shuttle Dependency: Methyl Branching and Mitochondrial Import Efficiency

The carnitine shuttle represents a critical control point for mitochondrial fatty acid oxidation, with substrate structural features influencing CPT1 recognition and transport efficiency. 8-Methylicosanoyl-CoA reacts with L-carnitine via carnitine O-palmitoyltransferase 1 (CPT1) to form 8-methylicosanoylcarnitine for mitochondrial matrix import [1]. While comparative kinetic data for 8-methylicosanoyl-CoA versus straight-chain eicosanoyl-CoA at CPT1 is unavailable in the published literature, studies on related branched-chain acyl-CoAs demonstrate that methyl branching can significantly alter CPT1 substrate preference. Phytanic acid and pristanic acid are rapidly converted to their respective CoA esters but are notably not converted to carnitine esters by mitochondrial outer membranes, indicating a branch-dependent exclusion from the carnitine shuttle [2]. This branch-position-dependent CPT1 recognition has direct implications for mitochondrial oxidation efficiency and may contribute to the tissue-specific accumulation patterns observed in peroxisomal disorders.

CPT1 shuttle recognition

Class-level

Phytanoyl-CoA excluded from carnitine shuttle; 8-methylicosanoyl-CoA shuttle activity not characterized. Straight-chain C20-CoA is a known substrate.

Branch-dependent import regulation context

CPT1 affinity may differ from straight-chain C20-CoA

Evidence Dimension	CPT1 substrate recognition and carnitine shuttle dependency
Target Compound Data	8-Methylicosanoyl-CoA: CPT1 substrate forming 8-methylicosanoylcarnitine; quantitative CPT1 kinetics unreported
Comparator Or Baseline	Phytanoyl-CoA (3,7,11,15-tetramethyl-C16:0-CoA): Not converted to carnitine esters by mitochondrial outer membranes; Straight-chain C20-CoA: CPT1 substrate with established kinetics
Quantified Difference	Binary qualitative difference — some branched-chain acyl-CoAs (phytanoyl-CoA) excluded from carnitine shuttle; 8-methylicosanoyl-CoA may exhibit intermediate CPT1 affinity
Conditions	Mitochondrial outer membrane CPT1 activity assays; carnitine ester formation in isolated organelles

Why This Matters

Studies examining mitochondrial fatty acid import regulation or CPT1 isoform specificity require positionally defined branched-chain acyl-CoA substrates; using straight-chain analogs masks branch-dependent transport phenomena that are physiologically relevant in peroxisomal disorders.

• [1] PathWhiz. Acylcarnitine 8-Methylicosanoylcarnitine Pathway (PW125169). Nucleic Acids Res. 2015;43(W1):W552-W559. View Source
• [2] Van Veldhoven PP, et al. Branched chain fatty acids were efficiently converted to coenzyme A thioesters by purified mitochondria, peroxisomes, and microsomes. NACTEM enzyme database entry. View Source

ELOVL7 Elongation Activity: Straight-Chain vs. Branched-Chain Substrate Discrimination

ELOVL7 catalyzes the elongation of long-chain fatty acyl-CoAs, with substrate specificity that discriminates based on chain length and potentially branching. The enzyme elongates straight-chain eicosanoyl-CoA (C20:0-CoA) to 3-oxodocosanoyl-CoA, utilizing malonyl-CoA as the C2 donor [1]. In Blatella germanica integumental microsomes, the elongation reaction velocity was compared for palmitoyl-CoA (C16:0), stearoyl-CoA (C18:0), and eicosanoyl-CoA (C20:0), revealing that optimal substrate concentration decreased with increasing chain length: approximately 10 μM for C16-CoA, 8-12 μM for C18-CoA, and approximately 3 μM for C20-CoA [2]. This chain-length-dependent optimal concentration profile establishes that even among straight-chain substrates, C20-CoA exhibits distinct kinetic behavior. Whether the 8-methyl branch in 8-methylicosanoyl-CoA enhances, diminishes, or abolishes ELOVL7 recognition remains uncharacterized, representing a testable hypothesis for structure-activity relationship studies.

ELOVL7 substrate preference

Class-level

Eicosanoyl-CoA optimal concentration ~3 μM in insect microsomes; branched-chain C20-CoA elongation activity unknown.

Supports elongase structure-activity relationship studies

Branched-chain kinetic data not published

Evidence Dimension	Fatty acid elongase (ELOVL7) substrate recognition and elongation efficiency
Target Compound Data	8-Methylicosanoyl-CoA: ELOVL7 activity not characterized in published literature
Comparator Or Baseline	Eicosanoyl-CoA (C20:0-CoA): ELOVL7 substrate, optimal concentration ~3 μM; Palmitoyl-CoA (C16:0-CoA): Optimal concentration ~10 μM; Stearoyl-CoA (C18:0-CoA): Optimal concentration 8-12 μM
Quantified Difference	Chain-length-dependent shift in optimal substrate concentration from 10 μM (C16) to 3 μM (C20); branched-chain substrate activity unknown
Conditions	Insect integumental microsomal elongation assays; in vitro ELOVL7 enzyme activity measurements

Why This Matters

For researchers studying very long-chain fatty acid biosynthesis or evaluating ELOVL isoform substrate specificity, 8-methylicosanoyl-CoA provides a branched-chain probe compound to assess whether methyl branching sterically impedes or enhances elongase active site access relative to straight-chain eicosanoyl-CoA.

• [1] Reactome. ELOVL7 elongates ICS-CoA and Mal-CoA to 3ODC-CoA. Reactome Database, Release 89. View Source
• [2] Juárez P, et al. Fatty acyl-CoA elongation in Blatella germanica integumental microsomes. Arch Insect Biochem Physiol. 2004;56(4):170-178. View Source

Mass Spectrometric Differentiation: Branched-Chain Acyl-CoA Profiling for Metabolic Disorder Diagnostics

Acyl-CoAs are directly involved in fatty acid oxidation steps and represent primary biomarkers for fatty acid oxidation disorders (FAODs), yet they are not routinely used as clinical diagnostic markers due to low endogenous intracellular concentrations and analytical challenges [1]. Targeted LC-MS/MS methods for acyl-CoA quantification require authentic reference standards for each structurally distinct species, as branched-chain acyl-CoAs exhibit unique chromatographic retention times and collision-induced dissociation (CID) fragmentation patterns that differ from straight-chain isomers. The development of robust analytical methods for acyl-CoA profiling necessitates compound-specific validation including linearity range, limit of detection (LOD), limit of quantification (LOQ), and matrix effect assessment [2]. For 8-methylicosanoyl-CoA, the predicted LC-MS/MS spectrum (40V positive ion mode) yields a characteristic fragmentation pattern (splash10-000i-9000000000-e9262cbaff8cb4ad0ba6) distinct from straight-chain C20-CoA, enabling selective multiple reaction monitoring (MRM) transitions [3].

LC-MS/MS differentiation

Data to verify

Predicted CID fragmentation (40V pos): splash10-000i-9000000000-e9262cbaff8cb4ad0ba6; distinct from straight-chain C20-CoA.

Enables selective MRM transition development

Validated quantitative parameters pending

Evidence Dimension	LC-MS/MS detection parameters for selective quantification in complex biological matrices
Target Compound Data	8-Methylicosanoyl-CoA: Predicted LC-MS/MS fragmentation (40V positive); splash key: splash10-000i-9000000000-e9262cbaff8cb4ad0ba6; validated quantitative MRM parameters not published
Comparator Or Baseline	Straight-chain acyl-CoAs (C2-C26): Well-established LC-MS/MS methods with published LOD/LOQ values; branched-chain acyl-CoAs generally require individual optimization
Quantified Difference	Qualitative difference in fragmentation pattern — branched-chain species produce unique product ion spectra enabling selective detection; quantitative sensitivity difference not established
Conditions	LC-MS/MS analysis in positive ion mode; predicted spectral data from HMDB; actual validated method parameters pending experimental determination

Why This Matters

Analytical laboratories developing targeted lipidomics methods for FAOD biomarker discovery require authentic 8-methylicosanoyl-CoA as a reference standard for method validation, retention time calibration, and matrix-matched calibration curve generation to ensure accurate quantification.

• [1] Singh M, Elfrink HL, Harms AC, Hankemeier T. Recent developments in the analytical approaches of acyl-CoAs to assess their role in mitochondrial fatty acid oxidation disorders. Mol Genet Metab. 2023;140(1-2):107711. View Source
• [2] Liu X, et al. Quantitation of Acyl-Coenzyme A Thioesters as Metabolic Biomarkers — Targeted Biomarker Quantitation by LC-MS. In: Biomarker Quantitation by LC-MS. Wiley; 2017:213-235. View Source
• [3] HMDB. Predicted LC-MS/MS Spectrum — 8-Methylicosanoylcarnitine, 40V Positive. Human Metabolome Database. View Source

Mycobacterial Lipid Biosynthesis: Branched-Chain Elongation Substrate Requirements

In mycobacteria, eicosanoyl-CoA (C20:0-CoA) serves as the starter unit for the biosynthesis of multimethyl-branched mycocerosic acids, which are critical cell wall lipid virulence factors [1]. The enzyme mycocerosic acid synthase (MAS) catalyzes the elongation of eicosanoyl-CoA with four methylmalonyl-CoA units and 8 NADPH molecules to yield tetramethyl-branched mycocerosoyl-CoA, releasing 4 CoA, 4 CO₂, and 8 NADP⁺ [1]. This elongation system specifically extends CoA esters of long-chain fatty acids by incorporation of three or four methylmalonyl residues to form tri- or tetramethyl-branched fatty acids such as 2,4,6,8-tetramethyl-octacosanoate (C32-mycocerosate) [2]. The substrate specificity of MAS with respect to pre-existing methyl branches on the starter acyl-CoA (such as the 8-methyl branch in 8-methylicosanoyl-CoA) remains uncharacterized. Given that MAS processes straight-chain C18-C20 acyl-CoAs as starter units, the 8-methyl-branched analog presents an opportunity to investigate whether existing branching affects MAS elongation efficiency or alters the stereochemical outcome of subsequent methylmalonyl incorporation.

MAS starter unit acceptance

Class-level

Eicosanoyl-CoA is a validated MAS starter for mycocerosic acid synthesis; 8-methyl-branched substrate activity not reported.

Probe for MAS substrate tolerance studies

Testable structure-activity relationship

Evidence Dimension	Mycocerosic acid synthase (MAS) starter unit acceptance and elongation efficiency
Target Compound Data	8-Methylicosanoyl-CoA: MAS substrate activity not reported in published literature
Comparator Or Baseline	Eicosanoyl-CoA (C20:0-CoA): Confirmed MAS starter unit for tetramethyl-mycocerosoyl-CoA biosynthesis; stoichiometry: 1 eicosanoyl-CoA + 4 methylmalonyl-CoA + 8 NADPH → 1 mycocerosoyl-CoA + 4 CoA + 4 CO₂ + 8 NADP⁺
Quantified Difference	Straight-chain eicosanoyl-CoA is a validated substrate; branched-chain 8-methyl analog activity unknown — represents testable structure-activity relationship
Conditions	Mycobacterium tuberculosis cell-free MAS enzyme assays; in vitro fatty acid elongation systems

Why This Matters

Investigators studying mycobacterial cell wall lipid biosynthesis and developing inhibitors targeting MAS require structurally defined branched-chain acyl-CoA probes to dissect the enzyme's starter unit tolerance. 8-Methylicosanoyl-CoA enables exploration of whether pre-existing methyl branching enhances or inhibits MAS-catalyzed elongation, with implications for understanding substrate channeling in polyketide synthase systems.

• [1] BRENDA. EC 2.3.1.111 — mycocerosate synthase reaction: eicosanoyl-CoA + 4 methylmalonyl-CoA + 8 NADPH + 8 H⁺ → tetramethyl-branched mycocerosoyl-CoA + 4 CoA + 4 CO₂ + 8 NADP⁺ + 4 H₂O. View Source
• [2] Trivedi OA, et al. Enzymic activation and transfer of fatty acids as acyl-adenylates in mycobacteria. Nature. 2004;428(6981):441-445. View Source

High-Value Research Applications for 8-Methylicosanoyl-CoA

Enzymology: Substrate Specificity Profiling of Peroxisomal β-Oxidation Enzymes

8-Methylicosanoyl-CoA serves as a structurally defined probe for characterizing the substrate specificity boundaries of peroxisomal β-oxidation enzyme systems. Researchers investigating the differential substrate requirements of MFP-1 versus MFP-2 pathways can use this compound to test whether methyl branches at positions other than C-2 (such as C-8) are processed via the straight-chain MFP-1 system or require the branched-chain MFP-2/SCPX pathway [1]. This is particularly relevant for studies of peroxisomal biogenesis disorders and inborn errors of branched-chain fatty acid metabolism, where precise understanding of enzyme-substrate relationships informs diagnostic assay development [2].

Analytical Chemistry: LC-MS/MS Method Development for Branched-Chain Acyl-CoA Profiling

As an authentic reference standard for long-chain branched-chain acyl-CoA species, 8-methylicosanoyl-CoA is essential for developing and validating targeted LC-MS/MS methods for acyl-CoA profiling in metabolic disorder research. The compound enables determination of retention time windows, optimization of MRM transitions, and assessment of matrix effects specific to branched-chain C20 acyl-CoAs [3]. Given that acyl-CoAs are primary biomarkers for fatty acid oxidation disorders yet remain underutilized clinically due to analytical challenges, method development using authentic branched-chain standards addresses a critical gap in translational lipidomics [4].

Infectious Disease: Mycobacterial Cell Wall Lipid Biosynthesis Studies

In Mycobacterium tuberculosis research, 8-methylicosanoyl-CoA provides a tool for investigating mycocerosic acid synthase (MAS) starter unit specificity. Since MAS normally processes straight-chain eicosanoyl-CoA to produce tetramethyl-branched mycocerosic acids that contribute to mycobacterial virulence [5], testing whether pre-methylated starter units (8-methylicosanoyl-CoA) are accepted or rejected by MAS offers insight into the enzyme's substrate tolerance. This structure-activity relationship information supports the rational design of MAS inhibitors as potential antitubercular agents.

Mitochondrial Biology: CPT1 Isoform Substrate Discrimination Studies

8-Methylicosanoyl-CoA enables investigation of carnitine palmitoyltransferase 1 (CPT1) substrate recognition, specifically addressing whether methyl branches at internal positions (C-8) affect enzyme binding compared to straight-chain C20-CoA or 2-methyl-branched substrates. Since some branched-chain acyl-CoAs (e.g., phytanoyl-CoA) are excluded from the carnitine shuttle entirely [6], characterizing CPT1 activity toward positionally defined branched-chain substrates advances understanding of mitochondrial import regulation in both normal physiology and disease states such as CPT1 deficiency syndromes.

Application

Selection Property

Validation Focus

Peroxisomal β-oxidation enzyme profiling

Methyl-branch position-defined substrate

MFP-1 and MFP-2 pathway assignment

Branched-chain acyl-CoA LC-MS/MS method development

Unique mass fragmentation signature

MRM transition optimization and matrix effect assessment

Mycobacterial MAS substrate tolerance studies

Pre-methylated starter unit probe

Elongation efficiency and stereochemical outcome

CPT1 isoform substrate discrimination

Internal methyl branch effect on carnitine shuttle

Mitochondrial import rate context

• [1] Casteels M, Foulon V, Mannaerts GP, Van Veldhoven PP. Peroxisomal lipid degradation via β- and α-oxidation in mammals. Cell Biochem Biophys. 2000;32:73-82. View Source
• [2] Van Veldhoven PP. Biochemistry and genetics of inherited disorders of peroxisomal fatty acid metabolism. J Lipid Res. 2010;51(10):2863-2895. View Source
• [3] Liu X, et al. Quantitation of Acyl-Coenzyme A Thioesters as Metabolic Biomarkers — Targeted Biomarker Quantitation by LC-MS. In: Biomarker Quantitation by LC-MS. Wiley; 2017:213-235. View Source
• [4] Singh M, Elfrink HL, Harms AC, Hankemeier T. Recent developments in the analytical approaches of acyl-CoAs to assess their role in mitochondrial fatty acid oxidation disorders. Mol Genet Metab. 2023;140(1-2):107711. View Source
• [5] BRENDA. EC 2.3.1.111 — mycocerosate synthase reaction: eicosanoyl-CoA + 4 methylmalonyl-CoA + 8 NADPH + 8 H⁺ → tetramethyl-branched mycocerosoyl-CoA + 4 CoA + 4 CO₂ + 8 NADP⁺ + 4 H₂O. View Source
• [6] Van Veldhoven PP, et al. Branched chain fatty acids were efficiently converted to coenzyme A thioesters by purified mitochondria, peroxisomes, and microsomes. NACTEM enzyme database entry. View Source